Cas no 59025-03-5 ((S)-2-O-Acetylmalic Anhydride)

(S)-2-O-Acetylmalic Anhydride structure
(S)-2-O-Acetylmalic Anhydride structure
Product Name:(S)-2-O-Acetylmalic Anhydride
CAS No:59025-03-5
MF:C6H6O5
MW:158.108842372894
MDL:MFCD00082708
CID:90011
PubChem ID:87562587
Update Time:2025-04-18

(S)-2-O-Acetylmalic Anhydride Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-2-Acetoxysuccinic anhydride
    • (S)-2-O-Acetylmalic Anhydride
    • (-)-O-Acetyl-L-malic Anhydride
    • (S)-(?)-2-Acetoxysuccinic anhydride
    • 2-O-ACETYL-(S)-MALIC ANHYDRIDE
    • (-)-(3S)-3-(acetyloxy)-3,4-dihydrofuran-2,5-dione
    • (1S)-1-(p-Tolyl)ethanol
    • (S)-(-)-1-(4-methylphenyl)-1-ethanol
    • (S)-1-(4-Methylphenyl)ethanol
    • (S)-1-(4-methylphenyl)ethyl alcohol
    • (S)-1-(4-Tolyl)ethanol
    • (S)-1-(p-Methylphenyl)ethanol
    • (S)-4-acetoxysuccinic anhydride
    • (S)-acetoxy-succinic acid-anhydride
    • (S)-acetoxysuccinic anhydride
    • 1-p-Tolylethanol, (-)-
    • 2-(S)-acetoxysuccinic anhydride
    • AC1ODURO
    • SureCN3073684
    • UNII-2QQX72AAKS
    • (S)-2-Acetoxysuccinic anhydride
    • SSWJHSASZZAIAU-BYPYZUCNSA-N
    • (S)-2,5-Dioxotetrahydrofuran-3-yl acetate
    • 2,5-Furandione, 3-(acetyloxy)dihydro-, (3S)-
    • C6H6O5
    • (-)-O-Acetylmalic anhydride
    • L-O-Acetylmalic anhydride
    • O-Acetyl-L-malic anhydride
    • FCH3600860
    • (S)-3-Acetoxy-dihydro-2,5-furandione
    • 2,5
    • A8317
    • AS-60149
    • MFCD00082708
    • (3S)-2,5-DIOXOOXOLAN-3-YL ACETATE
    • (S)-2-Acetoxysuccinicanhydride
    • [(3S)-2,5-dioxooxolan-3-yl] acetate
    • EN300-7699089
    • A1101
    • CS-0313960
    • (S)-(-)-2-Acetoxysuccinic anhydride, 98%
    • AC1164
    • 2,5-Dioxotetrahydro-3-furanyl acetate #
    • AKOS015913710
    • 59025-03-5
    • SCHEMBL395068
    • acetic acid (S)-2,5-dioxo-tetrahydro-furan-3-yl ester
    • 624-956-9
    • MDL: MFCD00082708
    • Inchi: 1S/C6H6O5/c1-3(7)10-4-2-5(8)11-6(4)9/h4H,2H2,1H3/t4-/m0/s1
    • InChI Key: SSWJHSASZZAIAU-BYPYZUCNSA-N
    • SMILES: O(C(C)=O)[C@@H]1C(=O)OC(C1)=O

Computed Properties

  • Exact Mass: 158.02200
  • Monoisotopic Mass: 158.02152329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: nothing
  • Topological Polar Surface Area: 69.7

Experimental Properties

  • Color/Form: White powder
  • Density: 1.386
  • Melting Point: 54.0 to 59.0 deg-C
  • Boiling Point: 296.588°C at 760 mmHg
  • Flash Point: 133.093°C
  • Refractive Index: -25.5 ° (C=5, CHCl3)
  • Water Partition Coefficient: Reacts in water.
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Sensitive to moisture.
  • PSA: 69.67000
  • LogP: -0.60840
  • Sensitiveness: Moisture Sensitive
  • Optical Activity: [α]20/D −27°, c = 1 in chloroform

(S)-2-O-Acetylmalic Anhydride Security Information

(S)-2-O-Acetylmalic Anhydride Pricemore >>

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